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Compound of Interest

Compound Name: Bisphenol A-d4-1

Cat. No.: B1529184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Bisphenol A-d4
(BPA-d4), an isotopically labeled form of Bisphenol A (BPA), in various organic solvents. While
specific quantitative solubility data for BPA-d4 is not extensively available in public literature, its
solubility characteristics are expected to be nearly identical to those of BPA. Therefore, this
document leverages available data for BPA as a close and reliable surrogate.

Bisphenol A-d4 is a stable, isotopically labeled compound used as an internal standard for the
guantitative analysis of BPA in various matrices.[1] Understanding its solubility is critical for the
preparation of stock solutions, calibration standards, and for its application in toxicological and
environmental studies.

Physicochemical Properties

Bisphenol A is a colorless solid that is soluble in most common organic solvents but has very
poor solubility in water.[2] BPA-d4 shares these general characteristics.[1]
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Property Value

Molecular Formula C15H12D402

Molar Mass 232.31 g/mol

Appearance White to light brown flakes or powder[3]
Melting Point ~155-158 °C (for BPA)[2][4]

Quantitative Solubility Data

The following tables summarize the mole fraction solubility of Bisphenol A in a range of organic
solvents at different temperatures. This data is derived from studies on non-deuterated BPA

and serves as a strong proxy for the solubility of BPA-d4.

Table 1: Mole Fraction Solubility of Bisphenol A in Various Pure Solvents
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Mole Fraction Solubility

Solvent Temperature (K)

(xa)
Tetrahydrofuran 328.15 0.3082[5]
N,N-Dimethylformamide 313.15 -
Formamide 313.15 -
Acetone 313.15 -
1,4-Dioxane 313.15 -
Cyclohexanone 313.15 -
Ethyl Acetate 313.15 -
Methyl Acetate 313.15 -
Acetonitrile 313.15 -
Methanol 313.15 -
Ethanol 328.15 0.0202[5]
1-Propanol 313.15 -
1-Butanol 313.15 -
2-Propanol 313.15 -
2-Butanol 313.15 -
Phenol - 7%-30% (wt)[6]

Note: A comprehensive dataset for all solvents at 313.15 K was indicated in a study by Sun et
al. (2020), but the specific mole fraction values for each were not available in the provided
search results. The data for phenol represents a weight percentage range.

Experimental Protocols for Solubility Determination

The determination of solubility is a critical experimental procedure. The following are
generalized protocols based on established methods for determining the solubility of Bisphenol
A.
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Method 1: Shake-Flask Method

This is a common and recommended method for determining equilibrium solubility.

Materials:

Bisphenol A-d4

Selected organic solvent (analytical grade)

Analytical balance

Glass vials with screw caps

Mechanical shaker or agitator

Temperature-controlled environment (e.g., incubator or water bath)
Filtration or centrifugation equipment

Analytical instrument for concentration measurement (e.g., HPLC-UV)

Procedure:

Preparation: Add an excess amount of Bisphenol A-d4 to a series of vials containing a known
volume of the organic solvent.

Equilibration: Seal the vials and place them in a mechanical shaker within a temperature-
controlled environment (e.g., 25 °C, 37 °C). Agitate the samples for a sufficient period to
reach equilibrium (preliminary studies may be needed to determine this time).

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. Separate the saturated solution from the excess solid by filtration or centrifugation.[7]

Quantification: Accurately dilute an aliquot of the clear, saturated supernatant with a suitable
solvent. Analyze the concentration of Bisphenol A-d4 in the diluted sample using a validated
analytical method, such as HPLC-UV.

Calculation: Calculate the solubility from the measured concentration and the dilution factor.
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Method 2: Laser Dynamic Method

This method is used for measuring solubility over a range of temperatures.

Procedure: A known amount of the solute (BPA-d4) is dissolved in the solvent at a high
temperature to form an unsaturated solution. The solution is then cooled at a constant rate
while being stirred. A laser beam is passed through the solution, and the light transmission is
monitored. The temperature at which the light transmission drops due to the first appearance of
solid particles is recorded as the saturation temperature for that concentration. This process is
repeated for different concentrations to generate a solubility curve.[5][8]

Method 3: Differential Scanning Calorimetry (DSC)

This thermal analysis technique can be used to determine the solubility of a compound in a
solvent.

Procedure: Samples with known compositions of the solute (BPA-d4) and solvent are prepared
and hermetically sealed in DSC pans. The samples are heated at a constant rate. The
temperature at which the solid-liquid phase transition is complete (indicated by the end of the
melting peak) corresponds to the saturation temperature for that specific composition.[6]

Visualizations

The following diagrams illustrate the general workflow for solubility determination and a logical
relationship for solvent selection.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of a compound.
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Solvent Selection Logic
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Caption: The principle of "like dissolves like" for solvent selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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